Cas no 1794916-16-7 ({[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate)

• Product Name: {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate
• CAS No: 1794916-16-7
• MF: C₁₆H₁₁Cl₂F₂NO₃
• MW: 374.166249513626
• CID: 5324844
• Update Time: 2025-05-22

{[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((2,4-difluorobenzyl)amino)-2-oxoethyl 2,5-dichlorobenzoate
• {[(2,4-DIFLUOROPHENYL)METHYL]CARBAMOYL}METHYL 2,5-DICHLOROBENZOATE
• 2-[(2,4-difluorobenzyl)amino]-2-oxoethyl 2,5-dichlorobenzoate
• STL195082
• [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 2,5-dichlorobenzoate
• {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate

• Inchi： 1S/C16H11Cl2F2NO3/c17-10-2-4-13(18)12(5-10)16(23)24-8-15(22)21-7-9-1-3-11(19)6-14(9)20/h1-6H,7-8H2,(H,21,22)
• InChI Key： OXWAWTOOZVHNPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OCC(NCC1C=CC(=CC=1F)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 455
• XLogP3: 4.1
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate

Chemical Compound: CAS No. 1794916-16-7 - {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate

The compound with CAS No. 1794916-16-7, known as {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a difluorophenyl group with a carbamoyl methyl ester moiety attached to a dichlorobenzene ring. The combination of these functional groups imparts distinctive chemical properties that make it a valuable component in various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials for electronic applications. The presence of fluorine atoms in the aromatic ring enhances the compound's electronic properties, making it suitable for use in high-performance polymers and organic semiconductors. Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve their thermal stability and mechanical strength, which are critical factors in the manufacturing of lightweight and durable materials for aerospace and automotive industries.

In addition to its material science applications, {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate has shown promise in the field of pharmaceutical chemistry. Its structure allows for selective binding to certain biological targets, making it a potential candidate for drug delivery systems. Recent experiments have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability without compromising their therapeutic efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the dichlorobenzene ring through electrophilic substitution reactions and the subsequent attachment of the carbamoyl methyl group via esterification. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, reducing costs and minimizing environmental impact.

From an environmental standpoint, {[(2,4-Difluorophenyl)methyl]carbamoyl}methyl 2,5-dichlorobenzoate has been evaluated for its biodegradability and toxicity profiles. Initial assessments indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, CAS No. 1794916-16-7 represents a cutting-edge chemical entity with diverse applications across multiple industries. Its unique structure and versatile properties position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing technological innovation.